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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889

Application Notes and Protocols for
Tribromoacetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of Tribromoacetaldehyde (CAS No. 115-17-3). Adherence to these guidelines is critical to
ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

Tribromoacetaldehyde, also known as Bromal, is a dense, oily liquid that ranges in color from
yellowish to brown.[1] It is combustible and soluble in water, alcohol, and ether.[1][2] Below
50°C, it can form a solid hydrate with water.[3][4]

Table 1: Physical and Chemical Data of Tribromoacetaldehyde
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Property Value References
Appearance Yellowish, oily liquid [1112113114]
Molecular Formula C2HBrsO [1][5][6]
Molecular Weight 280.74 g/mol [1][41[6]

CAS Number 115-17-3 [L11051[7]
Boiling Point ~174 °C (with decomposition) [2][3][4][6]
Density ~2.665 g/mL at 25 °C [2][6]
Refractive Index ~1.584 at 20 °C [2][3][6]
Storage Temperature 2-8 °C (Refrigerator) [21[31[7]

N Soluble in water, alcohol,
Solubility [1][2]
ether, and acetone

Safety and Hazard Information

Tribromoacetaldehyde is a hazardous substance and must be handled with extreme caution.
It is classified as toxic if swallowed, fatal in contact with skin, and causes severe skin burns and
eye damage.[4][7][8] It is also a lachrymator, meaning it can cause tearing.[9]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement

References

Hazard

H301

Toxic if swallowed

[31141[7]

Hazard

H310

Fatal in contact with

skin

(410718l

Hazard

H314

Causes severe skin
burns and eye

damage

[3114][718]

Precautionary

P260

Do not breathe
dust/fume/gas/mist/iva

pours/spray

[1](7]

Precautionary

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection

[11E31[7]

Precautionary

P301+P310

IF SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician

[3]

Precautionary

P302+P352

IF ON SKIN: Wash

with plenty of water

[1]

Precautionary

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing

[1](7]

Precautionary

P405

Store locked up

[1]3]

Experimental Protocols
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Personal Protective Equipment (PPE)

Before handling Tribromoacetaldehyde, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be inspected before use. Dispose of
contaminated gloves after use.[7]

» Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are
mandatory.[7]

o Clothing: A full chemical-resistant suit is required to protect against skin contact.[7]

o Respiratory Protection: Use a NIOSH (US) or EN 166 (EU) approved respirator with an
appropriate filter (e.g., type ABEK) if ventilation is inadequate or for spill response.

Handling Protocol

» Work Area: All handling of Tribromoacetaldehyde must be conducted in a well-ventilated
chemical fume hood.[2]

o Dispensing: Use only in a designated area. Avoid inhalation of vapor or mist.[7] Keep away
from sources of ignition.[7]

e General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands
thoroughly after handling.[1][7] Avoid contact with eyes, skin, and clothing.[7]

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection.[7] Prevent further leakage if safe to do so. Do not let the product enter drains.[7]
Absorb with an inert material and place in a suitable, closed container for disposal.[7]

Storage Protocol

o Container: Keep the container tightly closed in a dry and well-ventilated place.[7] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[7]

o Temperature: Store in a refrigerator at 2-8 °C.[2][3][7]

o Atmosphere: Store under an inert gas.[7][8]
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e Security: Store in a locked-up, designated area.[1][2]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Take the victim immediately to the hospital. Consult a physician.[7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[7]

Visualization of Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
Tribromoacetaldehyde.
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Preparation

Don Personal Protective Equipment (PPE)
- Chemical Resistant Gloves
- Safety Goggles & Face Shield
- Full Protective Suit
- Respirator (if needed)

Ensure Fume Hood is Operational

Gather Necessary Materials

Proceed to Handling

Hling
\ 4

Dispense Tribromoacetaldehyde
in Fume Hood

Perform Experimental Procedure

Proceed to Cleanup

Post-HandIi;'g & Cleanup

Dispose of Contaminated Waste
in Designated Containers

Y

Decontaminate Work Area

Y

Remove and Dispose of PPE Properly

Y

Wash Hands Thoroughly

[Return to Storage

age
\

Tightly Seal Container

Store in Refrigerator (2-8°C)
Under Inert Gas

Store in Locked Cabinet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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